(4beta,5beta,17beta)-3-Oxo-4,5-epoxyandrost-1-en-17-yl acetate (4beta,5beta,17beta)-3-Oxo-4,5-epoxyandrost-1-en-17-yl acetate
Brand Name: Vulcanchem
CAS No.: 13731-42-5
VCID: VC20978594
InChI: InChI=1S/C21H28O4/c1-12(22)24-17-5-4-14-13-6-11-21-18(25-21)16(23)8-10-20(21,3)15(13)7-9-19(14,17)2/h8,10,13-15,17-18H,4-7,9,11H2,1-3H3/t13-,14-,15-,17-,18-,19-,20+,21-/m0/s1
SMILES: CC(=O)OC1CCC2C1(CCC3C2CCC45C3(C=CC(=O)C4O5)C)C
Molecular Formula: C21H28O4
Molecular Weight: 344.4 g/mol

(4beta,5beta,17beta)-3-Oxo-4,5-epoxyandrost-1-en-17-yl acetate

CAS No.: 13731-42-5

Cat. No.: VC20978594

Molecular Formula: C21H28O4

Molecular Weight: 344.4 g/mol

* For research use only. Not for human or veterinary use.

(4beta,5beta,17beta)-3-Oxo-4,5-epoxyandrost-1-en-17-yl acetate - 13731-42-5

Specification

CAS No. 13731-42-5
Molecular Formula C21H28O4
Molecular Weight 344.4 g/mol
IUPAC Name [(1S,2R,6R,8R,11S,12S,15S,16S)-2,16-dimethyl-5-oxo-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadec-3-en-15-yl] acetate
Standard InChI InChI=1S/C21H28O4/c1-12(22)24-17-5-4-14-13-6-11-21-18(25-21)16(23)8-10-20(21,3)15(13)7-9-19(14,17)2/h8,10,13-15,17-18H,4-7,9,11H2,1-3H3/t13-,14-,15-,17-,18-,19-,20+,21-/m0/s1
Standard InChI Key SVPBVOLIHLWVTQ-JCGLPCRQSA-N
Isomeric SMILES CC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@]45[C@@]3(C=CC(=O)[C@@H]4O5)C)C
SMILES CC(=O)OC1CCC2C1(CCC3C2CCC45C3(C=CC(=O)C4O5)C)C
Canonical SMILES CC(=O)OC1CCC2C1(CCC3C2CCC45C3(C=CC(=O)C4O5)C)C

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